{1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl}methanol

• IUPAC Name: [1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl]methanol
• InChI: InChI=1S/C10H17N3O2/c1-8-11-10(15-12-8)6-13-5-3-2-4-9(13)7-14/h9,14H,2-7H2,1H3
• InChI Key: CONHQUGAPAYPIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CCCCC2CO
• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol

Description

The compound “{1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl}methanol” belongs to the class of organic compounds known as 1,2,4-oxadiazoles. These are organic compounds containing the 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring with two carbon atoms, one oxygen atom, and two nitrogen atoms.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles has gained momentum due to their versatility in drug discovery. Several research groups have synthesized diversely substituted 1,2,4-oxadiazoles as anti-infective agents. The exact synthesis process for “{1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl}methanol” is not specified in the available resources.

Molecular Structure Analysis

The molecular structure of “{1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl}methanol” can be represented by the InChI code: 1S/C4H6N2O2/c1-3-5-6-4(2-7)8-3/h7H,2H2,1H3. This indicates that the compound has a molecular weight of 114.1.

Physical And Chemical Properties Analysis

The compound “{1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl}methanol” is a liquid at room temperature. The compound should be stored in a sealed container in a dry environment at 2-8°C.

Safety and Hazards

The safety information for “{1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl}methanol” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and may cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.

Future Directions

The future directions for “{1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-2-yl}methanol” and similar compounds could involve further exploration of their potential as anti-infective agents. The development of new chemical entities to act against resistant microorganisms is a current area of research interest.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole moiety have been reported to exhibit a broad spectrum of biological activities, including anti-bacterial, anti-viral, and anti-leishmanial activities . These activities suggest that the compound may interact with various targets, including enzymes and receptors involved in these biological processes.

Mode of Action

1,2,4-oxadiazole derivatives have been reported to interact with their targets in various ways, such as inhibiting key enzymes or disrupting essential biochemical pathways . The compound’s interaction with its targets could lead to changes in cellular processes, potentially resulting in its observed biological activities.

Biochemical Pathways

For instance, some oxadiazole derivatives have been found to inhibit enzymes like thymidylate-synthase, HDAC(histone deacetylase), topoisomerase II, telomerase, and thymidine phosphorylase, thereby disrupting the associated biochemical pathways .

Result of Action

Given the reported biological activities of 1,2,4-oxadiazole derivatives, it can be inferred that the compound may exert effects at the molecular and cellular levels, potentially leading to changes in cellular processes and functions .